2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid

• IUPAC Name: 2-fluoro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
• InChI: InChI=1S/C7H4FNO2S/c8-6-2-3-5(12-6)1-4(9-3)7(10)11/h1-2,9H,(H,10,11)
• InChI Key: MDPWNOVTUQUEHP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC2=C1SC(=C2)F)C(=O)O
• Molecular Formula: C7H4FNO2S
• Molecular Weight: 185.18 g/mol

Description

2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid, also known as TPFA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TPFA is a heterocyclic compound with a thieno-pyrrole core structure and a carboxylic acid functional group.

Mechanism of Action

The mechanism of action of 2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid is not fully understood, but it is believed to involve the modulation of ion channel activity through the binding of 2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid to specific sites on the channel protein. 2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid has been shown to bind to the TRPA1 channel, causing a conformational change in the channel protein that leads to the inhibition of channel activity. 2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid has also been shown to bind to other ion channels, such as the voltage-gated sodium channel, and modulate their activity.
Biochemical and Physiological Effects:
2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid has been shown to have a variety of biochemical and physiological effects, depending on the target protein and the concentration of 2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid used. In general, 2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid has been shown to inhibit the activity of ion channels, leading to a decrease in ion flux across the cell membrane. This can have a variety of downstream effects, depending on the cell type and the specific ion channel involved. For example, inhibition of the TRPA1 channel by 2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid can lead to a decrease in pain sensation and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid for lab experiments is its specificity for certain ion channels and other proteins. This allows researchers to selectively target specific proteins and study their function in more detail. However, one limitation of 2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid is its potential toxicity at high concentrations, which can limit its use in certain experiments. Additionally, the synthesis of 2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid can be challenging and expensive, which can limit its availability for some researchers.

Future Directions

There are many potential future directions for research on 2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid. One area of interest is the development of new drugs based on 2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid for the treatment of pain, inflammation, and other diseases. Another area of interest is the study of 2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid's effects on other ion channels and proteins, which could lead to the discovery of new drug targets. Additionally, the development of new synthesis methods for 2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid could make it more readily available for researchers.

Synthesis Methods

The synthesis of 2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid involves the reaction between 2-aminothiophene and ethyl acrylate in the presence of a palladium catalyst. The reaction proceeds through a Heck coupling reaction, followed by a cyclization step to form the thieno-pyrrole core structure. The final step involves the introduction of a fluorine atom at the 2-position of the thieno ring through a nucleophilic substitution reaction using potassium fluoride.

Scientific Research Applications

2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid has been extensively studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, 2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid has been shown to modulate the activity of certain ion channels, such as the transient receptor potential ankyrin 1 (TRPA1) channel, which is involved in pain sensation and inflammation. 2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid has also been studied for its potential anti-cancer properties, as it has been shown to inhibit the growth of certain cancer cell lines. In drug discovery, 2-Fluoro-4h-thieno[3,2-b]pyrrole-5-carboxylic acid has been used as a starting point for the development of new drugs targeting ion channels and other proteins.